Cas no 1806512-60-6 (Methyl 5-amino-2-(3-bromopropanoyl)benzoate)
Methyl 5-amino-2-(3-bromopropanoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-amino-2-(3-bromopropanoyl)benzoate
-
- Inchi: 1S/C11H12BrNO3/c1-16-11(15)9-6-7(13)2-3-8(9)10(14)4-5-12/h2-3,6H,4-5,13H2,1H3
- InChI Key: RODSJTIVYRHVHC-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(=CC=1C(=O)OC)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 270
- XLogP3: 1.5
- Topological Polar Surface Area: 69.4
Methyl 5-amino-2-(3-bromopropanoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013784-250mg |
Methyl 5-amino-2-(3-bromopropanoyl)benzoate |
1806512-60-6 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015013784-500mg |
Methyl 5-amino-2-(3-bromopropanoyl)benzoate |
1806512-60-6 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015013784-1g |
Methyl 5-amino-2-(3-bromopropanoyl)benzoate |
1806512-60-6 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Methyl 5-amino-2-(3-bromopropanoyl)benzoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Methyl 5-amino-2-(3-bromopropanoyl)benzoate
Methyl 5-amino-2-(3-bromopropanoyl)benzoate (CAS No. 1806512-60-6): An Overview
Methyl 5-amino-2-(3-bromopropanoyl)benzoate (CAS No. 1806512-60-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a brominated propanoyl moiety, and a benzoate ester. These functional groups contribute to its potential applications in various biological and medicinal contexts.
The molecular formula of Methyl 5-amino-2-(3-bromopropanoyl)benzoate is C12H13BrNO3, and its molecular weight is approximately 287.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The synthesis process involves the formation of the benzoate ester, the introduction of the amino group, and the bromination of the propanoyl moiety.
Recent research studies have explored the potential biological activities of Methyl 5-amino-2-(3-bromopropanoyl)benzoate. One notable area of interest is its antimicrobial properties. A study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the brominated propanoyl moiety plays a crucial role in enhancing the compound's ability to disrupt bacterial cell membranes, thereby inhibiting bacterial growth.
In addition to its antimicrobial properties, Methyl 5-amino-2-(3-bromopropanoyl)benzoate has also been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound can effectively reduce inflammation in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 5-amino-2-(3-bromopropanoyl)benzoate may have therapeutic potential in treating inflammatory diseases.
The pharmacokinetic properties of Methyl 5-amino-2-(3-bromopropanoyl)benzoate have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development. However, more extensive studies are needed to fully understand its metabolism, distribution, and excretion in vivo.
In terms of toxicity, initial safety assessments suggest that Methyl 5-amino-2-(3-bromopropanoyl)benzoate has low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are essential to ensure its safety for human use. Ongoing research is focused on refining the synthesis process to improve yield and purity while minimizing potential side effects.
The synthetic versatility of Methyl 5-amino-2-(3-bromopropanoyl)benzoate makes it an attractive target for further chemical modifications. Researchers are exploring various functional group substitutions to optimize its biological activity and pharmacological properties. For example, replacing the bromine atom with other halogens or introducing additional functional groups can lead to compounds with enhanced therapeutic potential.
In conclusion, Methyl 5-amino-2-(3-bromopropanoyl)benzoate (CAS No. 1806512-60-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its antimicrobial and anti-inflammatory properties, make it an exciting candidate for further investigation and development as a therapeutic agent.
1806512-60-6 (Methyl 5-amino-2-(3-bromopropanoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)